3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C17H15NO4
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-prop-2-enylindol-2-one
• InChI: InChI=1S/C17H15NO4/c1-2-9-18-13-7-4-3-6-12(13)17(21,16(18)20)11-14(19)15-8-5-10-22-15/h2-8,10,21H,1,9,11H2
• InChI Key: XPCAJGXUXMAHOQ-UHFFFAOYSA-N
• SMILES: C=CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=CO3)O

Description

3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one, also known as FIPI, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in scientific research. FIPI is a phospholipase D (PLD) inhibitor, which means that it can block the activity of the enzyme responsible for the hydrolysis of phosphatidylcholine to generate phosphatidic acid.

Mechanism of Action

3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one works by inhibiting the activity of PLD, which is an enzyme that plays a key role in the generation of phosphatidic acid. Phosphatidic acid is a signaling molecule that regulates a variety of cellular processes, including cell proliferation, survival, and migration. By blocking the activity of PLD, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one can disrupt these processes and induce apoptosis in cancer cells. In addition, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one can reduce amyloid-beta production in the brain by inhibiting PLD activity.
Biochemical and Physiological Effects:
3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been shown to have a variety of biochemical and physiological effects. In cancer cells, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one can induce apoptosis by blocking PLD activity and disrupting cellular signaling pathways. In animal models of Alzheimer's disease, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one can reduce amyloid-beta production and improve cognitive function. 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one is its specificity for PLD. Unlike other PLD inhibitors, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one does not affect other enzymes or signaling pathways, which makes it a valuable tool for studying the role of PLD in cellular processes. However, one limitation of 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one is its low solubility, which can make it difficult to work with in certain experimental settings. In addition, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several future directions for 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one research. One area of interest is the development of more potent and selective PLD inhibitors. Another area of research is the study of 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one in combination with other drugs to enhance its therapeutic effects. Finally, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one may have potential applications in the treatment of other diseases, such as cardiovascular disease and diabetes, which are associated with PLD activity. Overall, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one is a promising tool for studying the role of PLD in cellular processes and has potential applications in the treatment of a variety of diseases.

Synthesis Methods

3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one can be synthesized using a multistep process that involves the reaction of furan-2-carbaldehyde with ethyl acetoacetate to produce furan-2-ylidenemethyl acetoacetate. This compound is then reacted with 3-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one to produce the final product, 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one. The synthesis method has been optimized to produce high yields of 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one with high purity.

Scientific Research Applications

3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been used in a variety of scientific research applications. One of the most promising areas of research is in the study of cancer. PLD has been shown to play a role in cancer cell proliferation and survival, and 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been shown to inhibit PLD activity and induce apoptosis in cancer cells. 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has also been used in the study of neurodegenerative diseases, such as Alzheimer's disease. PLD has been implicated in the pathogenesis of Alzheimer's disease, and 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been shown to reduce amyloid-beta production and improve cognitive function in animal models of the disease.